Cas no 1321-40-0 (2-(1H)-Quinolinone)

• Product Name: 2-(1H)-Quinolinone
• CAS No: 1321-40-0
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 93259
• PubChem ID: 6038
• Update Time: 2025-04-18

2-(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 2-(1H)-Quinolinone
• 2-Hydroxyquinoline
• 2-Quinolinol
• Carbostyril
• 2-QUINOLONE
• quinolinol
• .alpha.-Hydroxyquinoline
• quino- lone
• hydroquinolinone
• Hydroxyquinoleine
• SCHEMBL8621
• AKOS015897112
• STR05548
• o-Aminocinnamic acid lactam
• DB04745
• EN300-67221
• Quinolin-2(1H)-one
• NS00034131
• Quinolinone
• EINECS 274-516-1
• SY303522
• Carbostyril (VAN)
• NSC-554
• a-Hydroxyquinoline
• E82978
• CHEBI:16365
• C06338
• 70254-42-1
• SB37816
• quinolone
• BP-10114
• H0304
• DTXSID1058769
• F0001-1542
• C06415
• 2-[1h]-quinolone
• 2-Quinolinone
• NSC-156783
• AC-3056
• AKOS003297745
• 2-HYDROXYQUINOLINE (2-QUINOLINOL)
• EINECS 200-420-6
• 2-oxo-1,2-dihydroquinoline
• NCGC00166019-01
• MFCD00463096
• Hydroxyquinoleine [French]
• hydroquinolin-2-one
• W-104563
• 2(1H)-Quinolone
• 1H-quinolone
• 2-Hydroxyquinoline, 98%
• NSC 156783
• 2-OXOQUINOLINE
• 2-Chinolinol
• A836815
• HYDROXYQUINOLINE, 2-
• AC-907/25014359
• 10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
• alpha-Hydroxyquinoline
• 59-31-4
• MLS004491723
• CARBOSTYRIL [MI]
• Q27095480
• Quinolin-2-ol
• CS-W005598
• alpha-Quinolone
• InChI=1/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11
• AI3-00782
• UNII-803BHY7QWU
• 1,2-dihydroquinolin-2-one
• 2(1H)-Quinolinone
• NSC554
• NSC156783
• 1H-quinolin-2-one
• CCRIS 4327
• 3srg
• PS-4021
• SB67445
• BDBM50366034
• hyroxyquinoline
• Z57473020
• starbld0000627
• 1-H-quinolone
• MFCD00006743
• FT-0612637
• 1321-40-0
• .alpha.-Quinolone
• 1H-quinolinone
• SMR003288680
• 803BHY7QWU
• GS-6597
• AMY23222
• doi:10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
• quinolin-2-one
• SY003693
• HMS3604N04
• CHEBI:18289
• Quinolones
• 104534-80-7
• CHEMBL186422

• Inchi： 1S/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11)
• InChI Key： LISFMEBWQUVKPJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 198-199 °C(lit.)
• PSA: 33.12000
• LogP: 1.94040

2-(1H)-Quinolinone Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：FG7175000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38